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  3. 3-Ethyl-2-({3-[(3-ethyl-6-methyl-1,3-benzothiazol-2(3H)-ylidene)methyl]-5,5-dimethylcyclohex-2-en-1-ylidene}methyl)-6-methyl-1,3-benzothiazol-3-ium 4-methylbenzene-1-sulfonate
3-Ethyl-2-({3-[(3-ethyl-6-methyl-1,3-benzothiazol-2(3H)-ylidene)methyl]-5,5-dimethylcyclohex-2-en-1-ylidene}methyl)-6-methyl-1,3-benzothiazol-3-ium 4-methylbenzene-1-sulfonate 3-Ethyl-2-({3-[(3-ethyl-6-methyl-1,3-benzothiazol-2(3H)-ylidene)methyl]-5,5-dimethylcyclohex-2-en-1-ylidene}methyl)-6-methyl-1,3-benzothiazol-3-ium 4-methylbenzene-1-sulfonate
Brand Name: Vulcanchem
CAS No.: 189298-36-0
VCID: VC0060599
InChI: InChI=1S/C30H35N2S2.C7H8O3S/c1-7-31-24-11-9-20(3)13-26(24)33-28(31)16-22-15-23(19-30(5,6)18-22)17-29-32(8-2)25-12-10-21(4)14-27(25)34-29;1-6-2-4-7(5-3-6)11(8,9)10/h9-17H,7-8,18-19H2,1-6H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
SMILES: CCN1C2=C(C=C(C=C2)C)SC1=CC3=CC(=CC4=[N+](C5=C(S4)C=C(C=C5)C)CC)CC(C3)(C)C.CC1=CC=C(C=C1)S(=O)(=O)[O-]
Molecular Formula: C37H42N2O3S3
Molecular Weight: 658.934

3-Ethyl-2-({3-[(3-ethyl-6-methyl-1,3-benzothiazol-2(3H)-ylidene)methyl]-5,5-dimethylcyclohex-2-en-1-ylidene}methyl)-6-methyl-1,3-benzothiazol-3-ium 4-methylbenzene-1-sulfonate

CAS No.: 189298-36-0

Cat. No.: VC0060599

Molecular Formula: C37H42N2O3S3

Molecular Weight: 658.934

* For research use only. Not for human or veterinary use.

3-Ethyl-2-({3-[(3-ethyl-6-methyl-1,3-benzothiazol-2(3H)-ylidene)methyl]-5,5-dimethylcyclohex-2-en-1-ylidene}methyl)-6-methyl-1,3-benzothiazol-3-ium 4-methylbenzene-1-sulfonate - 189298-36-0

Specification

CAS No. 189298-36-0
Molecular Formula C37H42N2O3S3
Molecular Weight 658.934
IUPAC Name 3-ethyl-2-[[3-[(3-ethyl-6-methyl-1,3-benzothiazol-3-ium-2-yl)methylidene]-5,5-dimethylcyclohexen-1-yl]methylidene]-6-methyl-1,3-benzothiazole;4-methylbenzenesulfonate
Standard InChI InChI=1S/C30H35N2S2.C7H8O3S/c1-7-31-24-11-9-20(3)13-26(24)33-28(31)16-22-15-23(19-30(5,6)18-22)17-29-32(8-2)25-12-10-21(4)14-27(25)34-29;1-6-2-4-7(5-3-6)11(8,9)10/h9-17H,7-8,18-19H2,1-6H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
Standard InChI Key YEFJTUFOJRZSPE-UHFFFAOYSA-M
SMILES CCN1C2=C(C=C(C=C2)C)SC1=CC3=CC(=CC4=[N+](C5=C(S4)C=C(C=C5)C)CC)CC(C3)(C)C.CC1=CC=C(C=C1)S(=O)(=O)[O-]

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